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Get Quote

CAS Number: 60164-51-4
Executive Summary

Perfluoropolyether (PFPE), designated by CAS 60164-51-4, represents a class of synthetic
fluorinated polymers characterized by extreme chemical inertness, high thermal stability, and
low surface tension.[1][2][3][4] Unlike hydrocarbon-based fluids, PFPEs possess a backbone of
carbon and oxygen shielded by fluorine atoms, rendering them virtually immune to oxidative
degradation and chemical attack.

For the drug development and pharmaceutical engineering audience, this compound is not an
Active Pharmaceutical Ingredient (API) but a critical process aid and excipient. Its primary utility
lies in:

« Microfluidic High-Throughput Screening: Acting as the continuous inert phase for droplet
generation, preventing cross-contamination of aqueous drug libraries.
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» Pharmaceutical Manufacturing: Serving as a chemically inert lubricant for tablet presses and
oxygen-rich reaction environments where hydrocarbon lubricants pose explosion risks.

» Medical Device Formulation: Functioning as a biocompatible lubricant for delivery systems
requiring oxidative stability.

Chemical Identity & Structural Properties

The CAS number 60164-51-4 specifically refers to the homopolymer of hexafluoropropylene
oxide. Its properties are dictated by the degree of polymerization (

), allowing for tunable viscosity grades.

Property Detail

CAS Number 60164-51-4

Poly[oxy[trifluoro(trifluoromethyl)-1,2-
ethanediyl]],

IUPAC Name
-(1,1,2,2,2-pentafluoroethyl)-

-[tetrafluoro(trifluoromethyl)ethoxy]-

Perfluoropolyether (PFPE), Krytox™ (GPL
Series), Fomblin® (Y Series)

Common Names

Molecular Formula

Molecular Weight 500 — 15,000 g/mol (Grade Dependent)

Insoluble: Water, Alcohols, Hydrocarbons, Acids,
Solubility Profile Bases.Soluble: Fluorinated solvents (e.g.,

Hydrofluoroethers, Perfluorohexane).[1][5][6]

Thermophysical Data Profile

The following data aggregates values across standard pharmaceutical-grade PFPE fluids (e.g.,
Krytox GPL 105/107). Note that viscosity and density scale with molecular weight.

Table 1: Core Thermophysical Properties
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Value Range /

Property . Unit Method/Notes
Typical

Density ( High density facilitates
1.86 - 1.95 phase separation in

) agqueous emulsions.

Kinematic Viscosity (

12 — 1600 (Grade

Tunable. Low MW for

heat transfer; High

dependent) o
) MW for lubrication.
Surface Tension ( Extremely low.
17-19 Enables wetting of
) difficult surfaces.
Refractive Index ( Close to water (1.33),
1.29-1.31 - minimizing optical
) distortion in imaging.
Remains liquid at
Pour Point -30to -75 cryogenic storage
temperatures.
Negligible volatility;
Vapor Pressure ( suitable for high-
) vacuum
environments.
Thermal Conductivity 0.07 - 0.09 Thermal insulator.
Specific Heat
950 — 1050 ~25% that of water.

Capacity

Table 2: Thermal Stability Limits
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o Implications for
Parameter Limit .
Processing

288 Safe for autoclaving and hot-

Continuous Use Temp.
melt extrusion processes.

Degradation releases toxic

Decomposition Onset > 350 fluorinated gases (e.g.,

).

Decomposes in presence of

Lewis Acid Compatibility Incompatible
at

o Non-flammable even in 100%
Oxygen Compatibility Excellent o
liquid/gaseous oxygen.

Applications in Drug Development
A. Microfluidic Droplet Generation (High-Throughput Screening)

In droplet-based microfluidics, PFPE serves as the continuous oil phase. Its immiscibility with
water and organic solvents allows for the encapsulation of drug compounds into picoliter-sized

aqueous droplets.

* Mechanism: The fluorinated oil effectively "walls off* each droplet, preventing the diffusion of
hydrophilic drug molecules between droplets (cross-talk), which is a common failure mode in
hydrocarbon oils.

o Surfactant Requirement: Native PFPE does not stabilize droplets. It requires a
fluorosurfactant (e.g., PEG-PFPE block copolymer) to lower interfacial tension and prevent
coalescence.

B. Inert Lubrication in APl Manufacturing
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Standard hydrocarbon lubricants react with strong oxidizers or degrade under sterilization
(gamma irradiation/autoclave). PFPE is used to lubricate:

» Tablet Press Punches: Prevents black spots on tablets caused by carbonized lubricant.

e Lyophilizers: Vacuum pump fluid that withstands solvent vapors without degrading.

Experimental Methodologies

To validate PFPE quality for pharmaceutical use, the following protocols are recommended.

Protocol 1: Viscosity Profiling (Rheology)

Objective: Confirm Newtonian behavior and specific grade for microfluidic flow rate
calculations.

Instrument: Rotational Rheometer (e.g., Anton Paar MCR series) with cone-and-plate
geometry (CP50-1).

o Gap Setting: Set gap to 0.100 mm. Equilibrate at 25°C for 5 minutes.
e Shear Sweep: Ramp shear rate from

to
(logarithmic scale).

¢ Analysis: Plot Shear Stress (

) vs. Shear Rate (
).

o Acceptance Criteria:

for linear fit (Newtonian fluid). Viscosity is the slope.[7]

Protocol 2: Thermal Stability Verification (TGA)

Objective: Ensure no volatiles (low MW oligomers) that could contaminate vacuum systems.
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Instrument: Thermogravimetric Analyzer (TGA).

Sample: 10-20 mg of PFPE fluid in a platinum pan.

Atmosphere: Nitrogen purge (50 mL/min).

Ramp: Heat from 30°C to 450°C at 10°C/min.

Critical Thresholds:

o (Temp at 1% weight loss): Must be

[4][6](8]

o (Decomposition): Must be

Visualization of Workflows
Diagram 1: Microfluidic Droplet Generation Workflow

This diagram illustrates the role of PFPE as the carrier phase in generating discrete micro-
reactors for drug screening.
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Caption: Workflow utilizing PFPE as an inert continuous phase to encapsulate aqueous drug
reagents into stable, isolated droplets for high-throughput screening.

Diagram 2: Thermal Stability Logic

Decision tree for selecting PFPE based on thermal requirements.
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Start: Select Lubricant/Fluid

Operating Temp > 200°C?

No
Oxygen Enriched? Yes
No Yes

Use Standard

Hydrocarbon Oil Use PFPE (CAS 60164-51-4)

Verify Compatibility) No

Lewis Acids Present?
(AICI3, FeCI3)

Yes (>100°C)

CRITICAL FAILURE
PFPE Depolymerization

Click to download full resolution via product page

Caption: Selection logic for PFPE fluids. Note the critical incompatibility with Lewis Acids at
high temperatures, despite general inertness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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